Cas no 4356-82-5 (Methyl2,3,4-tris-O-(phenylmethyl)-b-D-glucopyranosiduronicacid)

Methyl2,3,4-tris-O-(phenylmethyl)-b-D-glucopyranosiduronicacid Properties

Names and Identifiers

• Methyl 2,3,4-tris-O-(phenylmethyl)-beta-D-glucopyranosiduronic acid
• Methyl 2,3,4-tris-O-(phenylmethyl)-β-D-glucopyranosiduronic acid
• 1-O-methyl-2,3,4-tri-O-benzyl-β-D-glucopyranosiduronic acid
• 1-O-Methyl-2,3,4-tri-O-benzyl-β-D-glucopyranuronsaeure
• Methyl 2,3,4-tris-O-(phenylmethyl)- b-D-glucopyranosiduronic acid
• Glucopyranosiduronicacid, methyl 2,3,4-tri-O-benzyl-, b-D- (7CI,8CI)
• (2S,3S,4S,5R,6R)-3,4,5-Tris(benzyloxy)-6-methoxytetrahydro-2H-pyran-2-carboxylic acid
• 4356-82-5
• (2S,3S,4S,5R,6R)-6-methoxy-3,4,5-tris(phenylmethoxy)oxane-2-carboxylic acid
• +Expand

• InChIKey： YNRUVHJHQXLZGX-KCYOCBRTSA-N
• Inchi： 1S/C28H30O7/c1-31-28-26(34-19-22-15-9-4-10-16-22)24(33-18-21-13-7-3-8-14-21)23(25(35-28)27(29)30)32-17-20-11-5-2-6-12-20/h2-16,23-26,28H,17-19H2,1H3,(H,29,30)/t23-,24-,25-,26+,28+/m0/s1
• SMILES： C1C=CC(CO[C@@H]2[C@@H](OC)O[C@@H](C(=O)O)[C@H](OCC3C=CC=CC=3)[C@H]2OCC2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 478.19900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 11
• Monoisotopic Mass: 478.199
• Heavy Atom Count: 35
• Complexity: 610
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 83.4A^2

Experimental Properties

• LogP: 4.19850
• PSA: 83.45000
• Refractive Index: 1.602
• Boiling Point: 626.2 °C at 760 mmHg
• Flash Point: 205.5 °C
• Density: 1.25